Cas no 1804776-40-6 (2-(Bromomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetic acid)
2-(Bromomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(Bromomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetic acid
-
- Inchi: 1S/C9H6BrF3INO3/c10-3-6-8(18-9(11,12)13)5(14)1-4(15-6)2-7(16)17/h1H,2-3H2,(H,16,17)
- InChI Key: TZKVPTUXQDMAIU-UHFFFAOYSA-N
- SMILES: IC1=CC(CC(=O)O)=NC(CBr)=C1OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 305
- XLogP3: 2.8
- Topological Polar Surface Area: 59.4
2-(Bromomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029089529-1g |
2-(Bromomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetic acid |
1804776-40-6 | 97% | 1g |
$1,579.40 | 2022-04-01 |
2-(Bromomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetic acid Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 2-(Bromomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetic acid
Introduction to 2-(Bromomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1804776-40-6)
2-(Bromomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetic acid, with the CAS number 1804776-40-6, is a highly versatile and synthetically valuable compound in the field of pharmaceutical and agrochemical research. Its unique structural features, comprising a bromomethyl group, an iodo substituent, a trifluoromethoxy group, and an acetic acid moiety attached to a pyridine backbone, make it a crucial intermediate in the development of novel bioactive molecules.
The compound's pyridine core is a well-documented scaffold in medicinal chemistry, frequently employed in the design of drugs targeting various biological pathways. The presence of the bromomethyl group at the 2-position provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of diverse functional groups. This property is particularly advantageous in constructing complex molecular architectures through cross-coupling reactions such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings.
Additionally, the iodo substituent at the 4-position serves as another handle for further functionalization. Iodine is known to be an excellent leaving group in palladium-catalyzed reactions, making it possible to introduce aryl or vinyl groups via palladium-mediated transformations. This dual reactivity makes 2-(Bromomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetic acid a valuable building block for synthesizing heterocyclic compounds with tailored properties.
The trifluoromethoxy group at the 3-position introduces fluorine atoms into the molecule. Fluorine is a key element in medicinal chemistry due to its ability to modulate metabolic stability, lipophilicity, and binding affinity at biological targets. The electron-withdrawing nature of fluorine can enhance the potency of drug candidates by influencing their interactions with enzymes and receptors. Furthermore, fluorine atoms can be detected using nuclear magnetic resonance (NMR) spectroscopy, facilitating structural elucidation and mechanistic studies.
The acetic acid moiety at the 6-position provides a carboxylic acid functionality, which can be further modified through esterification, amidation, or other carboxylate transformations. This feature allows for the diversification of the compound's pharmacological profile by introducing solubility modifications or targeting specific biological processes.
Recent advancements in drug discovery have highlighted the importance of multifunctional intermediates like 2-(Bromomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetic acid. For instance, researchers have leveraged its reactivity to develop inhibitors targeting kinases and other enzymes involved in cancer metabolism. The combination of bromomethyl and iodo substituents enables rapid diversification of molecular libraries through parallel synthesis strategies, accelerating hit identification and lead optimization processes.
In agrochemical applications, this compound has been utilized in the synthesis of novel pesticides with improved efficacy and environmental safety. The trifluoromethoxy group enhances photostability and resistance to metabolic degradation, while the acetic acid moiety contributes to soil mobility and uptake by plants. Such properties are critical for developing next-generation agrochemicals that meet stringent regulatory requirements.
The synthesis of 2-(Bromomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetic acid typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps include halogenation reactions to introduce bromo and iodine substituents, followed by selective methylation or trifluoromethylation at desired positions. The final step often involves carboxylation or acetylation to install the acetic acid functionality.
The compound's handling requires standard laboratory precautions due to its reactivity with nucleophiles. It should be stored under inert conditions to prevent unwanted side reactions. Solubility studies have shown that 2-(Bromomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetic acid exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO), acetonitrile, and methanol, which facilitates its use in solution-phase synthetic protocols.
Future research directions may explore derivatization strategies aimed at enhancing bioavailability and reducing off-target effects. For example, incorporating additional fluorinated groups or optimizing steric hindrance around key functional sites could lead to more potent and selective drug candidates. Additionally, computational modeling techniques could be employed to predict binding affinities and optimize molecular interactions with biological targets.
In conclusion,2-(Bromomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1804776-40-6) is a multifaceted intermediate with broad applications in pharmaceutical and agrochemical research. Its unique structural features enable diverse synthetic manipulations, making it indispensable for constructing complex bioactive molecules. As drug discovery efforts continue to evolve toward more efficient and sustainable methodologies,this compound will remain a cornerstone in synthetic chemistry for years to come.
1804776-40-6 (2-(Bromomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)